BE“GHE Foundational & Exploratory

Check Availability & Pricing

Propyl Octanoate: A Comprehensive Technical
Guide to its Physical Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Propyl octanoate

Cat. No.: B1197341

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propyl octanoate (CH3(CH2)eCOOCH2CH2CHs) is an ester recognized for its characteristic
fruity aroma.[1] It is a member of the fatty acid esters class of organic compounds.[1][2] This
document provides an in-depth overview of the core physical properties of propyl octanoate,
offering valuable data for researchers, scientists, and professionals in drug development and
other scientific fields. Propyl octanoate is found naturally in some fruits and fermented
beverages and is also synthesized for use as a flavoring and fragrance agent.[1]

Molecular and Chemical Data

Propyl octanoate is systematically known as propyl octanoate, with common synonyms
including n-propyl octanoate and propyl caprylate.[3][4]

Table 1: Molecular and Chemical Identifiers for Propyl Octanoate
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Identifier Value Source(s)
Molecular Formula C11H2202 31516171
Molecular Weight 186.29 g/mol 31516171
CAS Number 624-13-5 [3][6][7]
InChi Key IDHBLVYDNJDWNO- (31161

UHFFFAOYSA-N

SMILES CCCCCCCC(=0)0CCcC 3]

Physicochemical Properties

The physical state of propyl octanoate at standard temperature and pressure is a colorless
liquid.[7][8] A comprehensive summary of its key physicochemical properties is presented
below.

Table 2: Summary of Key Physicochemical Properties of Propyl Octanoate

Temperature Pressure

Property Value . Source(s)
(°C) (mmHg)
_ 0.861 - 0.880 _
Density 20-25 Ambient 31141171
g/mL
Boiling Point 225.0 - 226.4 °C - 760 [718]
Melting Point -46.2 °C - Ambient [2][8]
Refractive Index 1.4180 - 1.426 20 Ambient [31[7118]
Vapor Pressure 0.09 mmHg 25 - [7]
Flash Point 87.78-87.9°C - - [7118]
logP (o/w) 3.73-4.352 25 - 217

Table 3: Solubility of Propyl Octanoate
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Solvent Solubility Temperature (°C) Source(s)

10.87 - 34 mg/L
Water ] ] 25 [21[7119]
(practically insoluble)

Alcohol Soluble - [7]

Organic Solvents Soluble - [10]

Experimental Protocols

The following sections detail generalized experimental protocols for determining the key
physical properties of liquid esters like propyl octanoate. These are based on standard
laboratory methods and can be adapted for specific equipment and sample volumes.

Synthesis of Propyl Octanoate via Fischer Esterification

Propyl octanoate is commonly synthesized through the Fischer esterification of octanoic acid
and propan-1-ol, using an acid catalyst.[3][11][12][13][14][15][16]

e Materials: Octanoic acid, propan-1-ol, concentrated sulfuric acid (catalyst), anhydrous
sodium sulfate, 5% sodium bicarbonate solution, saturated sodium chloride solution, diethyl
ether.

o Apparatus: Round-bottom flask, reflux condenser, heating mantle, separatory funnel,
distillation apparatus, glassware.

e Procedure:

o Combine equimolar amounts of octanoic acid and a slight excess of propan-1-ol in a
round-bottom flask.

o Carefully add a catalytic amount of concentrated sulfuric acid.
o Set up the apparatus for reflux and heat the mixture for 1-2 hours.[12]

o After cooling, transfer the mixture to a separatory funnel and wash sequentially with water,
5% sodium bicarbonate solution, and saturated sodium chloride solution to remove
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unreacted acid and alcohol.

o Separate the organic layer and dry it over anhydrous sodium sulfate.

o Purify the crude propyl octanoate by distillation.[11]
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Fischer Esterification of Propyl Octanoate.

Determination of Physical Properties

The following diagram outlines a general workflow for the experimental determination of the
physical properties of a liquid sample like propyl octanoate.
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General Experimental Workflow for Physical Property Determination.

4.2.1. Density Determination

o Method: The density of liquid propyl octanoate can be accurately determined using a
pycnometer or a graduated cylinder and a balance.[17][18][19][20]

e Procedure (Graduated Cylinder):

o Weigh a clean, dry graduated cylinder.

[e]

Add a known volume of propyl octanoate to the cylinder.

o

Reweigh the cylinder containing the liquid.

[¢]

Calculate the density by dividing the mass of the liquid by its volume.

[¢]

Ensure the temperature of the liquid is recorded as density is temperature-dependent.
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4.2.2. Boiling Point Determination

e Method: The boiling point can be determined by distillation or a micro boiling point method.
[21][22][23][24][25][26]

e Procedure (Micro Method):

Place a small amount of propyl octanoate in a small test tube.

[¢]

Invert a capillary tube (sealed at one end) into the liquid.

[e]

Attach the test tube to a thermometer and heat it in a water or oil bath.

[e]

The boiling point is the temperature at which a rapid and continuous stream of bubbles

(¢]

emerges from the capillary tube.
4.2.3. Melting Point Determination

e Method: As propyl octanoate is a liquid at room temperature, its melting point is determined
by observing the freezing point. The OECD Test Guideline 102 provides several suitable
methods.[1][4][8][27][28]

e Procedure (Freezing Point):
o Place a sample of propyl octanoate in a suitable container.

o Slowly cool the sample while gently stirring and monitoring the temperature with a

calibrated thermometer.

o The freezing point is the temperature at which the liquid solidifies, which should remain

constant during the phase transition.
4.2.4. Refractive Index Measurement
e Method: The refractive index is measured using an Abbe refractometer.[29][30][31][32][33]

e Procedure:
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o Calibrate the refractometer with a standard of known refractive index.
o Place a few drops of propyl octanoate on the prism of the refractometer.
o Close the prism and allow the temperature to equilibrate.

o Adjust the instrument to bring the dividing line between the light and dark fields into focus
at the crosshairs.

o Read the refractive index from the scale.
4.2.5. Solubility Determination

e Method: The solubility of propyl octanoate in various solvents is determined by miscibility
tests.[10][34][35][36][37][38]

e Procedure:
o Add a small amount of propyl octanoate to a test tube.
o Add the solvent in question (e.g., water, ethanol) dropwise, shaking after each addition.

o Observe whether the propyl octanoate dissolves to form a homogeneous solution or if
two distinct layers remain, indicating insolubility.

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and confirmation of propyl
octanoate.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR and 3C NMR spectra provide detailed information about the molecular structure.
[5][39][40][41] The chemical shifts and coupling constants are characteristic of the propyl
and octanoyl moieties.

e Mass Spectrometry (MS):

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b1197341?utm_src=pdf-body
https://www.benchchem.com/product/b1197341?utm_src=pdf-body
https://www.scribd.com/document/90352839/Practical-4
https://pubs.aip.org/aip/jpr/article/38/4/1093/1059855/IUPAC-NIST-Solubility-Data-Series-88-Esters-with
https://www.solubilityofthings.com/esters-structure-properties-and-reactions
https://srdata.nist.gov/solubility/IUPAC/SDS-49/SDS-49.pdf
http://www.chymist.com/Identification%20of%20a%20Substance.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.benchchem.com/product/b1197341?utm_src=pdf-body
https://www.benchchem.com/product/b1197341?utm_src=pdf-body
https://www.benchchem.com/product/b1197341?utm_src=pdf-body
https://www.benchchem.com/product/b1197341?utm_src=pdf-body
https://wiki.anton-paar.com/en/basic-of-viscometry/astm-d445/
https://pubchem.ncbi.nlm.nih.gov/compound/Propyl-octanoate
https://www.ymdb.ca/compounds/YMDB01360
https://www.docbrown.info/page06/spectra2/0-spectra-propyl-ethanoate.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Mass spectrometry is used to determine the molecular weight and fragmentation pattern of
propyl octanoate.[5][39][40][42] The molecular ion peak corresponds to its molecular
weight, and characteristic fragments arise from the cleavage of the ester bond.

Safety Information

Propyl octanoate is generally considered to have low toxicity, but appropriate safety
precautions should always be taken in a laboratory setting.[9]

» Handling: Wear appropriate personal protective equipment (PPE), including safety glasses,
gloves, and a lab coat.[2][9][43][44]

» Storage: Store in a cool, dry, well-ventilated area away from sources of ignition.[2][9]
e Hazards: May cause skin and eye irritation upon direct contact.[9] It is a combustible liquid.

o First Aid: In case of contact, flush the affected area with copious amounts of water. If inhaled,
move to fresh air. Seek medical attention if irritation persists.[2][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. OECD n°102: Melting point/Melting interval - Analytice [analytice.com]
e 2. chemicalbook.com [chemicalbook.com]

» 3. store.astm.org [store.astm.org]

e 4. laboratuar.com [laboratuar.com]

e 5. ASTM D445 | Anton Paar Wiki [wiki.anton-paar.com]

» 6. American Society for Testing and Materials Standard ASTM D445 Standard Test Method
for Kinematic Viscosity of Transparent and Opaque Liquids - AG - Australian Business
Licence and Information Service [ablis.business.gov.au]

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b1197341?utm_src=pdf-body
https://wiki.anton-paar.com/en/basic-of-viscometry/astm-d445/
https://pubchem.ncbi.nlm.nih.gov/compound/Propyl-octanoate
https://www.ymdb.ca/compounds/YMDB01360
https://webbook.nist.gov/cgi/cbook.cgi?ID=C624135&Units=SI&Mask=2004&Type=ALKANE-RI-POLAR-RAMP
https://www.benchchem.com/product/b1197341?utm_src=pdf-body
https://www.echemi.com/sds/propylcaprylate-pid_Rock4836.html
https://www.chemicalbook.com/msds/propylene-di-octanoate.pdf
https://www.echemi.com/sds/propylcaprylate-pid_Rock4836.html
https://www.fishersci.com/store/msds?partNumber=AC385520500&countryCode=US&language=en
https://buyat.ppg.com/EHSDocumentManagerPublic/documentSearchInnerFrame.aspx?SearchAllPublicFolders=True&CodeCondition=IsEqualTo&CodeValue=00381192&Form=57c70348f2d7b3740000&Language=en-US
https://www.chemicalbook.com/msds/propylene-di-octanoate.pdf
https://www.echemi.com/sds/propylcaprylate-pid_Rock4836.html
https://www.echemi.com/sds/propylcaprylate-pid_Rock4836.html
https://www.chemicalbook.com/msds/propylene-di-octanoate.pdf
https://www.echemi.com/sds/propylcaprylate-pid_Rock4836.html
https://www.benchchem.com/product/b1197341?utm_src=pdf-custom-synthesis
https://www.analytice.com/en/oecd-n102-melting-point-melting-interval/
https://www.chemicalbook.com/msds/propylene-di-octanoate.pdf
https://store.astm.org/d0445-24.html
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-102-kimyasallarin-testi---erime-noktasi---erime-araligi-icin-standart-test/
https://wiki.anton-paar.com/en/basic-of-viscometry/astm-d445/
https://ablis.business.gov.au/service/ag/american-society-for-testing-and-materials-standard-astm-d445-standard-test-method-for-kinematic-viscosity-of-transparent-and-opaque-liquids/31055
https://ablis.business.gov.au/service/ag/american-society-for-testing-and-materials-standard-astm-d445-standard-test-method-for-kinematic-viscosity-of-transparent-and-opaque-liquids/31055
https://ablis.business.gov.au/service/ag/american-society-for-testing-and-materials-standard-astm-d445-standard-test-method-for-kinematic-viscosity-of-transparent-and-opaque-liquids/31055
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

7. ASTM D445 Standard Test Method for Kinematic Viscosity of Transparent and Opaque
Liquids (and Calculation of Dynamic Viscosity) -- eLearning Course [store.astm.org]

8. oecd.org [oecd.org]

9. echemi.com [echemi.com]

10.

scribd.com [scribd.com]

11. ASTM D7398 - 11(2016) | 1 Apr 2016 | BSI Knowledge [knowledge.bsigroup.com]

12.
13.
14.
15.
16.
17.
18.
19.
20.
21.
22.
23.
24,
25.
26.
27.
28.
29.
30.
31.
32.
33.

Fischer Esterification-Typical Procedures - operachem [operachem.com]
Fischer Esterification - Chemistry Steps [chemistrysteps.com]
cerritos.edu [cerritos.edu]

masterorganicchemistry.com [masterorganicchemistry.com]
athabascau.ca [athabascau.ca]

alrasheedcol.edu.iq [alrasheedcol.edu.iq]

Measuring density | Class experiment | RSC Education [edu.rsc.org]
scribd.com [scribd.com]

chm.uri.edu [chm.uri.edu]

chem2llabs.com [chem21labs.com]

alameda.edu [alameda.edu]

ww?2.arb.ca.gov [ww2.arb.ca.gov]

chem.libretexts.org [chem.libretexts.org]
downloads.regulations.gov [downloads.regulations.gov]
jpdb.nihs.go.jp [jpdb.nihs.go.jp]

oecd.org [oecd.org]

enfo.hu [enfo.hu]

scribd.com [scribd.com]

ucc.ie [ucc.ie]

researchgate.net [researchgate.net]

pubs.aip.org [pubs.aip.org]

Simple method to measure the refractive index of liquid with graduated cylinder and

beaker - PubMed [pubmed.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://store.astm.org/astm-tpt-95.html
https://store.astm.org/astm-tpt-95.html
https://www.oecd.org/en/publications/1995/07/test-no-102-melting-point-melting-range_g1gh28c9.html
https://www.echemi.com/sds/propylcaprylate-pid_Rock4836.html
https://www.scribd.com/document/90352839/Practical-4
https://knowledge.bsigroup.com/products/standard-test-method-for-boiling-range-distribution-of-fatty-acid-methyl-esters-fame-in-the-boiling-range-from-100-c-to-615-c-by-gas-chromatography
https://www.operachem.com/fischer-esterification-typical-procedures/
https://www.chemistrysteps.com/fischer-esterification/
https://www.cerritos.edu/chemistry/chem_212/Documents/Lab/1_Fischer_Esterification.pdf
https://www.masterorganicchemistry.com/reaction-guide/conversion-of-carboxylic-acids-to-esters-using-acid-and-alcohols-fischer-esterification/
https://www.athabascau.ca/science-and-technology/_documents/centre-for-science-files/labs/organic-chemistry/exp/10_fisher_esterification.pdf
https://alrasheedcol.edu.iq/modules/lect/lect/5858-lab%208.pdf
https://edu.rsc.org/experiments/measuring-density/524.article
https://www.scribd.com/document/690397018/Experiment-No-1-Density-of-Liquid
https://www.chm.uri.edu/wp4/wp-content/uploads/userfileuploads/mdonnelly/2020F_CHM102_E1_Density.pdf
https://www.chem21labs.com/labfiles/lee_gl06_lab.pdf
https://alameda.edu/wp-content/uploads/2023/08/Chem-1A-Exp.-2-Using-Physical-Properties-to-ID-an-Unknown-LIquid.pdf
https://ww2.arb.ca.gov/sites/default/files/barcu/regact/2009/cpmthd310/astmd1078.pdf
https://chem.libretexts.org/Courses/Triton_College/Fundamentals_of_Chemistry_(Lab_Manual)/05%3A_Physical_and_Chemical_Properties
https://downloads.regulations.gov/EPA-HQ-OPPT-2009-0151-0027/content.pdf
https://jpdb.nihs.go.jp/jp14e/14data/General_Test/Boiling_Point_and_Distillin.pdf
https://www.oecd.org/en/publications/test-no-102-melting-point-melting-range_9789264069527-en.html
https://www.enfo.hu/sites/default/files/A01web1992.pdf
https://www.scribd.com/document/419814755/Refractive-Index-PROCEDURE-6-05
https://www.ucc.ie/en/media/academic/physics/physicsmainwebsite/outreach/experimentdocuments/leavingcertwrite-ups/MEASUREMENTOFTHEREFRACTIVEINDEXOFALIQUID.pdf
https://www.researchgate.net/publication/292806046_SIMPLE_METHOD_FOR_MEASURING_THE_REFRACTIVE_INDEX_OF_A_LIQUID
https://pubs.aip.org/aip/rsi/article/88/12/125105/362132/Simple-method-to-measure-the-refractive-index-of
https://pubmed.ncbi.nlm.nih.gov/29289179/
https://pubmed.ncbi.nlm.nih.gov/29289179/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o 34.
o 35.
o 36.
o 37.
e 38.
e 39.
e 40.
e 41.

pubs.aip.org [pubs.aip.org]

solubilityofthings.com [solubilityofthings.com]

srdata.nist.gov [srdata.nist.gov]

chymist.com [chymist.com]

uomustansiriyah.edu.ig [uomustansiriyah.edu.iq]

Propyl octanoate | C11H2202 | CID 69351 - PubChem [pubchem.ncbi.nlm.nih.gov]
ymdb.ca [ymdb.ca]

propyl ethanoate infrared spectrum, mass spectrum, 1H NMR spectrum, 13C NMR

spectra, molecular spectroscopy of propyl ethanoate, Doc Brown's advanced level chemistry
notes [docbrown.info]

o 42,
e 43.
o 44,

Propyl octanoate [webbook.nist.gov]
fishersci.com [fishersci.com]

buyat.ppg.com [buyat.ppg.com]

 To cite this document: BenchChem. [Propyl Octanoate: A Comprehensive Technical Guide to
its Physical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1197341#physical-properties-of-propyl-octanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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